
Molecular structure and formula of Tetramethylol
acetylenediurea.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetramethylol acetylenediurea

Cat. No.: B036141 Get Quote

An In-depth Technical Guide to Tetramethylol
Acetylenediurea
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, properties, and synthesis of Tetramethylol acetylenediurea. It is intended for

researchers, scientists, and drug development professionals who require detailed technical

information on this compound.

Molecular Structure and Formula
Tetramethylol acetylenediurea, also known as Tetramethylolglycoluril, is a derivative of

acetylenediurea (glycoluril). Its chemical structure consists of a central glycoluril bicyclic core

with four hydroxymethyl (-CH₂OH) groups attached to the nitrogen atoms.

The molecular formula of Tetramethylol acetylenediurea is C₈H₁₄N₄O₆.[1][2][3][4][5] Its

structure is characterized by the presence of four methylol groups attached to an acetylene

diurea backbone.[6]

Molecular Visualization
The following diagram illustrates the molecular structure of Tetramethylol acetylenediurea.
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Physicochemical Properties
A summary of the key physicochemical properties of Tetramethylol acetylenediurea is

presented in the table below.

Property Value Source

Molecular Weight 262.22 g/mol [5]

Appearance White crystalline powder [1][6]

Melting Point 132 - 138 °C [2][4]

Density 1.7 ± 0.1 g/cm³ [4]

Refractive Index 1.644 [3][4]

Flash Point 331.3 ± 31.5 °C [4]

Boiling Point 624.2 °C at 760 mmHg [4]

Solubility Soluble in water [6]

CAS Number 5395-50-6 [2][3][6]

Experimental Protocols
Synthesis of Tetramethylol Acetylenediurea
The synthesis of Tetramethylol acetylenediurea is typically achieved through the reaction of

glycoluril (acetylenediurea) with an excess of formaldehyde in an aqueous solution under basic

conditions.[1][2]

Materials:

Glycoluril (C₄H₆N₄O₂)

Aqueous formaldehyde solution (44%)

0.5 N Sodium hydroxide (NaOH) solution

Methanol
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Procedure:

To a reaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser,

add 688 parts by weight of a 44% aqueous formaldehyde solution (10 mol).[2]

Adjust the pH of the formaldehyde solution to 8.7 using approximately 22 parts of 0.5 N

NaOH solution.[2]

Maintain the temperature of the solution at 40 °C and add 284 parts by weight of glycoluril (2

mol).[2]

Gradually increase the reaction temperature to 55 °C, at which point most of the glycoluril

will dissolve.[2]

After approximately 15 minutes, adjust the pH of the reaction mixture to 8.0 with about 5

parts of 0.5 N NaOH solution to obtain a clear, light-yellow solution.[2]

Remove the water by vacuum distillation at 50 °C until approximately 640 parts of the

concentrated product remain.[2]

Pour the resulting syrupy product into 800 parts of methanol to precipitate a white crystalline

solid.[2]

Filter the precipitate and dry to obtain Tetramethylol acetylenediurea.[2] The reported yield

is approximately 92%.[2]

Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of Tetramethylol
acetylenediurea.

Start Charge reaction vessel with
aqueous formaldehyde solution Adjust pH to 8.7 with NaOH Add Glycoluril at 40°C Increase temperature to 55°C Adjust pH to 8.0 with NaOH Vacuum distill to remove water Precipitate product in methanol Filter and dry the product End
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Applications
Tetramethylol acetylenediurea is a versatile compound with a range of industrial applications,

primarily functioning as a crosslinking agent.[1][6] Its ability to form stable crosslinks improves

the mechanical properties and durability of various materials.[6]

Key Applications:

Coatings and Adhesives: It is used as a crosslinking agent in water-based coatings and

adhesives to enhance durability and adhesion.[1][6]

Textile Finishing: In the textile industry, it is employed as a resin to impart crease resistance

to fabrics.[1][2][3] The methylol groups react with functional groups in the textile fibers,

creating covalent bonds that enhance strength and abrasion resistance.[6]

Biocide: The compound acts as a slow-release source of formaldehyde, which provides

antimicrobial properties in products like paints, detergents, and cleaning agents.[1]

Concrete Additive: It can be used as a curing agent in concrete formulations to improve its

properties.[1][2]

Resins and Plastics: It is incorporated into the formulation of resins and plastics to provide

enhanced thermal and chemical resistance.[6]

Semiconductor Manufacturing: It serves as a useful additive for forming etching patterns.[2]

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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